Cas no 2228477-74-3 (3-(methoxymethyl)furan-2-carboximidamide)

• Product Name: 3-(methoxymethyl)furan-2-carboximidamide
• CAS No: 2228477-74-3
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 5864523
• PubChem ID: 165661788
• Update Time: 2025-06-08

3-(methoxymethyl)furan-2-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 3-(methoxymethyl)furan-2-carboximidamide
• EN300-1772750
• 2228477-74-3

• Inchi： 1S/C7H10N2O2/c1-10-4-5-2-3-11-6(5)7(8)9/h2-3H,4H2,1H3,(H3,8,9)
• InChI Key： ZRPQAXZGMXFMBY-UHFFFAOYSA-N
• SMILES： O1C=CC(COC)=C1C(=N)N

Computed Properties

• Exact Mass: 154.074227566g/mol
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 72.2Ų

Additional information on 3-(methoxymethyl)furan-2-carboximidamide

Research Brief on 3-(Methoxymethyl)furan-2-carboximidamide (CAS: 2228477-74-3): Recent Advances and Applications

3-(Methoxymethyl)furan-2-carboximidamide (CAS: 2228477-74-3) is a synthetic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its role as a versatile intermediate in the synthesis of novel bioactive molecules, particularly in the development of antiviral and anticancer agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

The compound's unique structural features, including the furan ring and the carboximidamide moiety, make it a promising scaffold for medicinal chemistry. Recent research has demonstrated its utility in the design of small-molecule inhibitors targeting specific enzymes and pathways involved in disease progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of derivatives of 3-(methoxymethyl)furan-2-carboximidamide that exhibited potent inhibitory activity against viral proteases, suggesting its potential as a lead compound for antiviral drug development.

In addition to its antiviral properties, 3-(methoxymethyl)furan-2-carboximidamide has also been investigated for its anticancer potential. A recent preclinical study demonstrated that certain derivatives of this compound could induce apoptosis in cancer cells by modulating key signaling pathways, such as the PI3K/AKT/mTOR axis. These findings were further supported by in vivo experiments, where the compound showed promising tumor growth inhibition in mouse models. The study, published in Cancer Research, underscores the compound's potential as a novel chemotherapeutic agent.

From a synthetic chemistry perspective, the compound's stability and reactivity have been the subject of several investigations. Researchers have developed optimized protocols for its large-scale synthesis, ensuring high yields and purity, which are critical for further pharmacological evaluations. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize the compound and its derivatives, providing insights into their structural and electronic properties.

Despite these promising developments, challenges remain in the clinical translation of 3-(methoxymethyl)furan-2-carboximidamide-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical and clinical studies. However, the compound's versatility and the growing body of research supporting its biological activities make it a compelling candidate for further investigation.

In conclusion, 3-(methoxymethyl)furan-2-carboximidamide (CAS: 2228477-74-3) represents a valuable scaffold in drug discovery, with demonstrated potential in antiviral and anticancer applications. Ongoing research efforts are expected to uncover additional therapeutic uses and optimize its pharmacological profile, paving the way for its eventual clinical application. This brief underscores the importance of continued investment in the exploration of novel chemical entities like this one, which hold the promise of addressing unmet medical needs.